Cas no 1226506-90-6 ((4-Ethyloxan-4-yl)methanol)

• Product Name: (4-Ethyloxan-4-yl)methanol
• CAS No: 1226506-90-6
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• MDL: MFCD21670770
• CID: 4563705
• PubChem ID: 66024089
• Update Time: 2025-09-22

(4-Ethyloxan-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-ethyloxan-4-yl)methanol
• (4-Ethyltetrahydro-2H-pyran-4-yl)methanol
• BZB50690
• W15965
• Z1626920970
• (4-Ethyloxan-4-yl)methanol

• MDL： MFCD21670770
• Inchi： 1S/C8H16O2/c1-2-8(7-9)3-5-10-6-4-8/h9H,2-7H2,1H3
• InChI Key： RIAJNPRZPWPQCV-UHFFFAOYSA-N
• SMILES： O1CCC(CO)(CC)CC1

Computed Properties

• Exact Mass: 144.115029749g/mol
• Monoisotopic Mass: 144.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on (4-Ethyloxan-4-yl)methanol

Introduction to (4-Ethyloxan-4-yl)methanol (CAS No: 1226506-90-6)

(4-Ethyloxan-4-yl)methanol, identified by the Chemical Abstracts Service Number (CAS No) 1226506-90-6, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, featuring an ethoxy group attached to a tetrahydropyran ring, has garnered attention due to its versatile applications in synthetic chemistry and potential roles in drug development.

The structure of (4-Ethyloxan-4-yl)methanol consists of a methanol moiety linked to a substituted tetrahydropyran ring. This unique configuration makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry. The ethoxy group provides a reactive site for further functionalization, enabling the creation of a wide range of derivatives with tailored properties.

In recent years, there has been growing interest in the use of tetrahydropyran-based compounds due to their stability and reactivity. (4-Ethyloxan-4-yl)methanol has been explored as a building block in the synthesis of various bioactive molecules. Its ability to undergo selective reactions makes it particularly useful in constructing intricate molecular frameworks that mimic natural products and pharmaceuticals.

One of the most compelling aspects of (4-Ethyloxan-4-yl)methanol is its potential application in the development of novel therapeutic agents. Researchers have leveraged its structural features to design molecules with specific biological activities. For instance, derivatives of this compound have been investigated for their potential roles as kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

The synthesis of (4-Ethyloxan-4-yl)methanol typically involves multi-step organic transformations, including etherification and reduction reactions. Advanced synthetic methodologies have been employed to improve yield and purity, making it more accessible for industrial applications. The development of efficient synthetic routes has also contributed to its widespread use in research laboratories.

Recent studies have highlighted the importance of (4-Ethyloxan-4-yl)methanol in the context of drug discovery. Its structural motif is found in several known drugs, indicating its significance in medicinal chemistry. Researchers are exploring new ways to incorporate this scaffold into drug candidates, aiming to enhance their efficacy and reduce side effects.

The chemical properties of (4-Ethyloxan-4-yl)methanol make it an excellent candidate for further derivatization. Its reactivity allows for the introduction of various functional groups, enabling the creation of compounds with diverse biological activities. This flexibility has made it a preferred choice for chemists working on innovative drug formulations.

In addition to its pharmaceutical applications, (4-Ethyloxan-4-yl)methanol has shown promise in materials science. Its ability to form stable complexes with other molecules has led to its use in the development of novel polymers and coatings. These materials exhibit unique properties that make them suitable for high-performance applications.

The future prospects for (4-Ethyloxan-4-yl)methanol are promising, with ongoing research aimed at uncovering new applications and improving synthetic methods. As our understanding of its chemical behavior evolves, so too will its role in various scientific disciplines. The compound's versatility ensures that it will remain a cornerstone in organic synthesis and drug development for years to come.